Cas no 1803776-51-3 (5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride)
1803776-51-3 structure
Product Name:5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
CAS No:1803776-51-3
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5001849
Update Time:2023-08-25
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
-
- Inchi: 1S/C8H6ClNO2S2/c1-5-2-7(13)8(14(9,11)12)3-6(5)4-10/h2-3,13H,1H3
- InChI Key: IMBPAOJFOGBDTC-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C#N)C(C)=CC=1S)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 353
- XLogP3: 2.2
- Topological Polar Surface Area: 67.3
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013906-250mg |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A010013906-500mg |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010013906-1g |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1803776-51-3 (5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk